5,7-dimethyl-N-(2-methylphenyl)-4-oxo-4H-chromene-2-carboxamide

• Molecular Formula: C19H17NO3
• Molecular Weight: 307.3 g/mol
• IUPAC Name: 5,7-dimethyl-N-(2-methylphenyl)-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C19H17NO3/c1-11-8-13(3)18-15(21)10-17(23-16(18)9-11)19(22)20-14-7-5-4-6-12(14)2/h4-10H,1-3H3,(H,20,22)
• InChI Key: MIAXTLMYGQJUBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=CC(=O)C3=C(C=C(C=C3O2)C)C

Description

5,7-dimethyl-N-(2-methylphenyl)-4-oxo-4H-chromene-2-carboxamide is a synthetic organic compound belonging to the chromene family. Chromenes are known for their diverse biological activities and are often studied for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5,7-dimethyl-N-(2-methylphenyl)-4-oxo-4H-chromene-2-carboxamide typically involves the following steps:

Formation of the Chromene Core: The chromene core can be synthesized through a cyclization reaction involving a suitable precursor such as a 2-hydroxyacetophenone derivative.

Introduction of the Dimethyl Groups: Methylation reactions are employed to introduce the dimethyl groups at the 5 and 7 positions of the chromene ring.

Amidation Reaction: The final step involves the formation of the carboxamide group by reacting the chromene derivative with 2-methylphenylamine under appropriate conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This can include the use of catalysts, controlled reaction temperatures, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

5,7-dimethyl-N-(2-methylphenyl)-4-oxo-4H-chromene-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the carbonyl group